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Compound of Interest

Compound Name: 3-(2-Hydroxyethoxy)phenol
CAS No.: 49650-88-6
Cat. No.: B3425958

Get Quote

Executive Summary & Chemical Profile

3-(2-Hydroxyethoxy)phenol (CAS: 49650-88-6) is a phenolic ether intermediate often used in
organic synthesis. While not always explicitly listed as a P- or U-listed waste under US EPA
RCRA regulations (unlike parent Phenol, U188), it retains significant hazardous properties
characteristic of the phenol class, including aquatic toxicity and potential for severe eye/skin
irritation.

Core Directive: Treat all waste streams containing this compound as Hazardous Organic
Waste. Under no circumstances should this chemical be discharged into municipal sewage
systems or trash.

Chemical Identity & Physical Properties
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Property Data
CAS Number 49650-88-6
Molecular Formula CsH1003

Physical State

Solid (typically white to off-white powder)

Melting Point

83-85°C

Solubility

Soluble in alcohol, moderate solubility in water

Primary Hazards

Skin Irritant (Cat 2), Serious Eye Damage (Cat

1/2), Aquatic Toxicity

Hazard Identification & Safety (GHS)

Before initiating any disposal workflow, verify the following safety controls are in place. The

phenolic moiety presents a risk of protein denaturation upon contact with tissue.

| : . PPE) .

PPE Type Specification Rationale
o ) Prevents transdermal
Nitrile (Double-gloving ] )
Gloves absorption common with

recommended)

phenols.

Eye Protection

Chemical Splash Goggles

Standard safety glasses are
insufficient for powders/dusts
that cause severe eye

damage.

Respiratory

N95 or P100 (if generating
dust)

Prevents inhalation of
particulates during weighing or

transfer.

Clothing

Lab coat (buttoned), long

sleeves

Minimizes skin exposure risk.

Waste Disposal Workflow
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The following protocol ensures compliance with EPA 40 CFR 261 (ldentification and Listing of
Hazardous Waste).

A. Waste Stream Segregation

Proper segregation is the single most critical step in laboratory waste management. 3-(2-
Hydroxyethoxy)phenol must be isolated from oxidizers to prevent exothermic reactions.

DOT Diagram: Waste Stream Decision Logic The following diagram illustrates the decision
logic for segregating waste containing 3-(2-Hydroxyethoxy)phenol.

Waste Generation
3-(2-Hydroxyethoxy)phenol

Determine Physical State

Liquid
Solid Waste Liquid Waste
(Powder, contaminated gloves, weigh boats) (Solutions, mother liquor)

Container: Solid Hazardous Waste

oo
Label: 'Solid Waste - Toxic' el Cem oo

Contains Halogens

Halogenated Organic
(DCM, Chloroform)

Non-Halogenated Organic
(Methanol, Acetone, Water)

Container: Halogenated Waste
Label: 'Halogenated Solvent - Toxic'

Container: Non-Halogenated Waste
Label: '‘Organic Waste - Toxic'
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Figure 1: Decision tree for segregating 3-(2-Hydroxyethoxy)phenol waste streams to ensure
compatibility and regulatory compliance.

B. Step-by-Step Disposal Protocol
1. Solid Waste (Pure Compound or Contaminated Debris)

o Collection: Place used weigh boats, contaminated paper towels, and gloves into a clear
polyethylene bag.

e Labeling: Attach a hazardous waste tag. Clearly write "3-(2-Hydroxyethoxy)phenol" and
check "Toxic" and "lrritant.”

e Secondary Containment: Place the sealed bag into the laboratory's dedicated Solid
Hazardous Waste Drum.

» Prohibition: Do NOT place in "Biohazard" (red bag) or "Sharps" containers unless
needles/glass are involved.

2. Liquid Waste (Solutions)

o Compatibility Check: Ensure the solution does not contain strong oxidizers (e.g., nitric acid,
peroxides).

o Transfer: Pour into the appropriate carboy (Halogenated vs. Non-Halogenated) using a
funnel to prevent spills.

* Rinsing: Triple-rinse the empty glassware with a compatible solvent (e.g., ethanol or
acetone). Add the rinsate to the waste carboy, not the sink.

o Closure: Cap the carboy immediately after use to prevent volatile emissions, even if the
solute itself is not volatile.

Emergency Spill Response

In the event of a spill, immediate action is required to prevent environmental contamination and
personnel exposure.
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o Evacuate & Alert: Clear the immediate area. Alert nearby personnel.

e PPE Up: Don nitrile gloves, goggles, and a lab coat. If the spill is large (>50g), wear a half-
mask respirator with organic vapor/particulate cartridges.

e Containment:

o Solids: Cover with wet paper towels to prevent dust generation, then carefully scoop into a
waste bag.

o Liquids: Surround with absorbent pads or vermiculite.

o Decontamination: Scrub the surface with a soap/water solution. Collect all cleanup materials
as Solid Hazardous Waste.

o Reporting: Report the incident to your facility's EHS department.

Regulatory Compliance & Classification

Understanding the regulatory framework is essential for avoiding fines and ensuring
environmental stewardship.

o RCRA Status: While 3-(2-Hydroxyethoxy)phenol is not explicitly P- or U-listed, it must be
characterized. If the waste exhibits toxicity (via TCLP) or is mixed with listed solvents, it
carries the corresponding waste codes.

o Recommendation: Manage as Non-RCRA Regulated Hazardous Waste (unless mixed
with RCRA solvents) but dispose of via high-temperature incineration.

» EPA Disposal Method: Incineration is the preferred method for phenolic compounds to
ensure complete destruction of the aromatic ring.

» Sewer Ban: 40 CFR 403.5 prohibits the discharge of pollutants that may pass through or
interfere with POTW (Publicly Owned Treatment Works). Phenolic compounds are strictly
regulated in wastewater.
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 To cite this document: BenchChem. [Operational Guide: Proper Disposal Procedures for 3-
(2-Hydroxyethoxy)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
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procedures-for-3-2-hydroxyethoxy-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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